Cas no 97861-39-7 (3-Benzyl-3-(4-methylphenyl)-5-phenylfuran-2(3H)-one)

• Product name: 3-Benzyl-3-(4-methylphenyl)-5-phenylfuran-2(3H)-one
• CAS No: 97861-39-7
• MF: C₂₄H₂₀O₂
• MW: 340.414406776428
• CID: 2820385
• PubChem ID: 13975148

3-Benzyl-3-(4-methylphenyl)-5-phenylfuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• DTXSID30553579
• 3-Benzyl-3-(4-methylphenyl)-5-phenylfuran-2(3H)-one
• 97861-39-7

• Inchi： InChI=1S/C24H20O2/c1-18-12-14-21(15-13-18)24(16-19-8-4-2-5-9-19)17-22(26-23(24)25)20-10-6-3-7-11-20/h2-15,17H,16H2,1H3
• InChI Key： GEMJJTOIKVUGEG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 340.146329876Da
• Monoisotopic Mass: 340.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 26.3Ų